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Compound of Interest

Compound Name: RMC-4998

Cat. No.: B10862075 Get Quote

Disclaimer: The following information provides general guidance for the handling and disposal

of RMC-4998 in a research setting. As a specific Safety Data Sheet (SDS) for RMC-4998 is not

publicly available, these procedures are based on best practices for handling potent, research-

grade, cytotoxic compounds. Always consult and adhere to your institution's specific

Environmental Health and Safety (EHS) protocols.

RMC-4998 is a potent KRASG12C inhibitor with antitumor activity, necessitating careful

handling and disposal to ensure personnel safety and environmental protection.[1][2] All

materials that come into contact with RMC-4998 should be considered potentially hazardous

and managed accordingly.

Chemical and Physical Properties of RMC-4998
A summary of the known quantitative data for RMC-4998 is presented below. This information

is crucial for its safe handling and in determining the appropriate disposal route.
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Property Value Source

CAS Number 2642037-07-6 [1][2][3][4][5]

Molecular Formula C57H74N8O7 [1][3][4]

Molecular Weight 983.25 g/mol [2][3][4][5]

Appearance Solid Powder [3]

Solubility 10 mM in DMSO [3]

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[4][5]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[4][5][6]

Experimental Protocols: Decontamination and
Disposal
While specific experimental protocols for RMC-4998 disposal are not available, the following

procedures are based on established guidelines for handling cytotoxic and hazardous chemical

waste in a laboratory setting.

I. Personal Protective Equipment (PPE)
Before handling RMC-4998 in any form (solid, in solution, or as waste), the following PPE is

mandatory:

Gloves: Double gloving with nitrile gloves is recommended. Change gloves immediately if

contaminated.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Eye Protection: ANSI-approved safety glasses or goggles are required.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood, a properly fitted N95 or higher-rated respirator is advisable.
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II. Waste Segregation and Collection
Proper segregation of waste at the point of generation is critical to ensure safe and compliant

disposal.[1]

Solid Waste:

Description: Includes contaminated gloves, bench paper, pipette tips, vials, and any other

solid materials that have come into contact with RMC-4998.

Procedure:

1. Collect all solid waste in a dedicated, leak-proof container lined with a heavy-duty

plastic bag.

2. The container must be clearly labeled as "Cytotoxic Waste" or "Hazardous Chemical

Waste" in accordance with your institution's guidelines.

3. Keep the container sealed when not in use.

Liquid Waste:

Description: Includes unused or expired solutions of RMC-4998, and solvents used for

rinsing contaminated glassware.

Procedure:

1. Collect all liquid waste in a compatible, shatter-resistant container (e.g., a plastic-coated

glass bottle or a high-density polyethylene (HDPE) container).

2. Do not mix incompatible waste streams.[7]

3. The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "RMC-4998," and the solvent system (e.g., "in DMSO").

4. Keep the container tightly capped and stored in a designated satellite accumulation

area.
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Sharps Waste:

Description: Needles, syringes, or any other sharp objects contaminated with RMC-4998.

Procedure:

1. Place all contaminated sharps directly into a designated, puncture-proof sharps

container.

2. The container should be labeled as "Cytotoxic Sharps Waste" or as required by your

institution.

III. Decontamination of Surfaces and Glassware
Surface Decontamination:

Procedure:

1. Prepare a cleaning solution (e.g., a detergent solution followed by 70% ethanol or a

validated decontamination solution from your EHS office).

2. Wipe the contaminated surface with the cleaning solution, working from the outer edge

towards the center.

3. Dispose of the cleaning materials as solid cytotoxic waste.

Glassware Decontamination:

Procedure:

1. Rinse glassware with a suitable solvent (one that dissolves RMC-4998, such as DMSO

or ethanol) to remove any residue.

2. Collect the rinsate as hazardous liquid waste.

3. After the initial rinse, wash the glassware with a standard laboratory detergent and

water.
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IV. Disposal Pathway
Never dispose of RMC-4998 or its contaminated materials in the regular trash or down the

drain.[2][4]

All segregated waste containers (solid, liquid, sharps) must be collected by your institution's

certified hazardous waste management personnel.

Follow your facility's procedures for scheduling a hazardous waste pickup.

Mandatory Visualizations
RMC-4998 Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of waste generated from working with RMC-4998.
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RMC-4998 Disposal Workflow
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Caption: Workflow for the segregation and disposal of RMC-4998 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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